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Cat. No.: B089660

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-tert-butyltoluene, also known as 1-tert-butyl-3-methylbenzene, is an aromatic hydrocarbon
with the chemical formula Ci1H1e.[1] It is a colorless to pale yellow liquid at room temperature
and is characterized by a toluene backbone substituted with a tert-butyl group at the meta
position.[1] This compound serves as a valuable intermediate in the synthesis of various
organic compounds, including pharmaceuticals and agrochemicals. Its distinct physicochemical
properties, such as its relatively high boiling point and low volatility, make it a subject of interest
in diverse chemical applications.[1] This guide provides a comprehensive overview of the core
physicochemical properties of 3-tert-butyltoluene, complete with experimental protocols and a
summary of quantitative data.

Physicochemical Properties

The key physicochemical properties of 3-tert-butyltoluene are summarized in the table below,
providing a clear comparison of its fundamental characteristics.
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Property Value Units
Molecular Weight 148.25 g/mol
Melting Point -41 °C
Boiling Point 188.8 - 189 °C
Density (at 20°C) 0.859 - 0.87 g/cm3
Refractive Index (at 20°C) 1.485-1.50

Flash Point 60.5 °C
Vapor Pressure (at 25°C) 0.811 mmHg

Solubilit Insoluble in water; Soluble in
olubility .
organic solvents

Note: The ranges in values reflect data from various sources.[1][2][3][4]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are crucial for
reproducible research. The following sections outline standard experimental protocols for
measuring the properties of liquid organic compounds like 3-tert-butyltoluene.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for its determination is the Thiele tube method.

Apparatus:

Thiele tube

Thermometer (with appropriate range)

Capillary tube (sealed at one end)

Small test tube (fusion tube)
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e Heating source (e.g., Bunsen burner or heating mantle)

¢ Mineral oil or other suitable heating bath liquid

Procedure:

o A small amount of 3-tert-butyltoluene is placed in the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

e The test tube is attached to a thermometer, ensuring the bulb of the thermometer and the
test tube are at the same level.

e This assembly is then placed in a Thiele tube containing mineral oil, ensuring the test tube is
immersed in the oil.

e The Thiele tube is gently heated, and the temperature is monitored.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is then discontinued, and the liquid is allowed to cool.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[1]

Determination of Density

The density of a liquid can be determined using a pycnometer or a specific gravity bottle.
Apparatus:

o Pycnometer (specific gravity bottle) of a known volume

e Analytical balance

e Thermometer
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o Water bath

Procedure:

The empty, clean, and dry pycnometer is weighed on an analytical balance.

e The pycnometer is then filled with distilled water and placed in a water bath at a constant
temperature (e.g., 20°C) until it reaches thermal equilibrium. The volume of the pycnometer
is confirmed or determined by the weight of the water.

e The pycnometer is dried on the outside and weighed again.

e The process is repeated with 3-tert-butyltoluene, ensuring the pycnometer is filled to the
same volume and brought to the same temperature.

e The density is calculated by dividing the mass of the 3-tert-butyltoluene by the volume of
the pycnometer.[4][5]

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. The Pensky-Martens closed-cup method (ASTM D93) is a standard procedure
for determining the flash point of combustible liquids.[3]

Apparatus:

o Pensky-Martens closed-cup tester
e Thermometer

« Ignition source

Procedure:

o A specific volume of 3-tert-butyltoluene (typically 75 mL) is placed in the test cup of the
Pensky-Martens apparatus.[3]

e The lid is secured, and the sample is heated at a slow, constant rate while being stirred.
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o Atregular temperature intervals, the stirring is stopped, and an ignition source is applied to
the opening in the cup lid.

e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite.[2][3]

Visualizations

To aid in the understanding of experimental procedures, the following diagram illustrates a
typical workflow for determining the boiling point of an organic liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089660#physicochemical-properties-of-3-tert-
butyltoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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